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Compound of Interest

Compound Name: 3-Ethynylpiperidine hydrochloride

Cat. No.: B1394876 Get Quote

An In-depth Technical Guide to 3-Ethynylpiperidine Hydrochloride: A Pivotal Building Block

in Modern Drug Discovery

Introduction
In the landscape of modern medicinal chemistry, certain molecular scaffolds consistently

emerge as cornerstones of successful therapeutic agents. The piperidine ring is a

quintessential example of such a "privileged structure," forming the core of numerous

pharmaceuticals across a vast spectrum of disease areas, from central nervous system (CNS)

disorders to oncology.[1][2][3] Its prevalence is a testament to its favorable physicochemical

properties, including metabolic stability and its ability to modulate solubility and engage in

crucial hydrogen bonding interactions within biological targets.[2]

This guide focuses on a particularly valuable derivative: 3-Ethynylpiperidine hydrochloride
(CAS No: 959918-19-5). The strategic placement of an ethynyl (C≡CH) group on the piperidine

scaffold transforms it from a simple saturated heterocycle into a highly versatile and reactive

building block.[4][5] This terminal alkyne serves as a powerful functional handle, enabling

chemists to employ a range of robust and efficient coupling reactions, such as Sonogashira

couplings and copper-catalyzed azide-alkyne cycloadditions ("click chemistry"), to construct

complex molecular architectures.

As a Senior Application Scientist, my objective is to provide fellow researchers, scientists, and

drug development professionals with a comprehensive technical guide to this pivotal

intermediate. We will delve into its molecular structure, synthesis, and characterization, explore
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its applications with field-proven insights, and detail the necessary protocols for its safe and

effective use. This document is designed not as a rigid template, but as a practical and

authoritative resource grounded in scientific integrity.

Section 1: Physicochemical Properties and
Molecular Structure
Understanding the fundamental properties of 3-Ethynylpiperidine hydrochloride is the first

step toward leveraging its full potential. The hydrochloride salt form is deliberate; it enhances

the compound's stability and significantly improves its solubility in polar solvents, a critical

attribute for many synthetic and screening applications.

The structure consists of a saturated six-membered piperidine ring with an ethynyl substituent

at the 3-position. In the hydrochloride salt, the nitrogen atom is protonated, forming a

piperidinium cation. This ionic character is key to its physical properties.

Molecular Structure Diagram
Caption: 2D representation of 3-Ethynylpiperidine hydrochloride.

Quantitative Data Summary
Property Value Source(s)

CAS Number 959918-19-5 [6][7]

Molecular Formula C₇H₁₂ClN [7][8]

Molecular Weight 145.63 g/mol [8]

SMILES C#CC1CCCNC1.Cl [7]

InChIKey
DOVRPBHQYGSJIU-

UHFFFAOYSA-N
[7]

Monoisotopic Mass 109.08915 Da (free base) [9]

Section 2: Synthesis and Purification
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Expertise & Experience: A Strategic Approach to
Synthesis
The synthesis of saturated heterocycles like piperidine often relies on the reduction of their

aromatic precursors. This is a robust and well-established strategy in organic synthesis. For 3-

Ethynylpiperidine, a logical and efficient approach involves the catalytic hydrogenation of 3-

ethynylpyridine. The choice of catalyst and reaction conditions is critical to ensure the selective

reduction of the pyridine ring without affecting the sensitive ethynyl group. Palladium on carbon

(Pd/C) is a common choice for this type of transformation under controlled hydrogen pressure.

[10] The subsequent conversion to the hydrochloride salt is a straightforward acid-base

reaction, typically achieved by treating the free base with hydrochloric acid in a suitable

solvent. This not only facilitates purification via recrystallization but also yields a more stable,

crystalline solid.

Workflow for Synthesis and Purification
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Start: 3-Ethynylpyridine

Catalytic Hydrogenation
(H₂, Pd/C, Solvent: EtOH/AcOH)

Step 1

Reaction Workup
(Filtration, Concentration)

Step 2

Aqueous Extraction
(Base addition, Organic solvent extraction)

Step 3

Isolation of Free Base
(Drying, Solvent Removal)

Step 4

Hydrochloride Salt Formation
(Anhydrous HCl in Ether/IPA)

Step 5

Purification
(Recrystallization)

Step 6

Final Product: 3-Ethynylpiperidine HCl

Step 7
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Key Coupling Reactions Resulting Structures

3-Ethynylpiperidine
(Core Scaffold)

Sonogashira Coupling
(+ Aryl Halide, Pd/Cu catalyst)Forms C-C bond

Click Chemistry (CuAAC)
(+ Azide, Cu(I) catalyst)

Forms Triazole ring

Aryl-Substituted
Piperidines

Triazole-Linked
Piperidines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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